N-(4-ethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[4-(3-fluorophenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C22H21FN4O3S/c1-2-16-8-10-18(11-9-16)25-21(28)14-26-15-27(19-6-3-5-17(23)13-19)22-20(31(26,29)30)7-4-12-24-22/h3-13H,2,14-15H2,1H3,(H,25,28)
• InChI Key: PPBRLLNDNAKNTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC(=CC=C4)F
• Molecular Formula: C22H21FN4O3S
• Molecular Weight: 440.5 g/mol

Description

N-(4-ethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21FN4O3S and its molecular weight is 440.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Research in heterocyclic chemistry involves the synthesis of complex molecules that incorporate various functional groups and heteroatoms. For example, a study detailed the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, showcasing innovative routes to create compounds with potential agricultural applications (Fadda et al., 2017). Similarly, the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors highlight the therapeutic potential in targeting specific enzymes involved in cancer metabolism (Shukla et al., 2012).

Anticancer and Antimicrobial Activities

Several studies explore the biological activities of compounds with complex heterocyclic structures, indicating their potential in developing new therapeutic agents. Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, providing insights into the structural requirements for biological efficacy (Fallah-Tafti et al., 2011). Furthermore, novel fluoro-substituted benzo[b]pyran compounds with anti-lung cancer activity demonstrate the significance of fluorine substitution in enhancing anticancer properties (Hammam et al., 2005).

Anti-inflammatory and Analgesic Applications

Research also extends to the development of compounds with potential anti-inflammatory and analgesic properties. For instance, the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamides and their evaluation for anti-inflammatory activity underscore the therapeutic possibilities in addressing inflammatory conditions (Sunder & Maleraju, 2013).